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Compound of Interest

Compound Name: Phenanthrene-13C2

Cat. No.: B583378

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, handling protocols, and
experimental methodologies for Phenanthrene-13Cz, a crucial tool in metabolism, toxicological,
and environmental research. This document is intended for professionals in research and drug
development who are familiar with laboratory safety procedures.

Safety Data Sheet and Hazard Information

Phenanthrene-13Cz, like its unlabeled counterpart, is a polycyclic aromatic hydrocarbon (PAH)
and requires careful handling due to its potential health and environmental hazards. The
isotopic labeling does not significantly alter its chemical reactivity or toxicity.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Phenanthrene.
Data for Phenanthrene-13C: is expected to be comparable, with a slight increase in molecular

weight.
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Property Value Reference
Molecular Formula CiaH10 [1]
Molecular Weight 178.23 g/mol (unlabeled) [1]
Colorless to white crystalline
Appearance ) [1]
solid
Melting Point 98-101 °C [2]
Boiling Point 340 °C [2]

Insoluble in water; soluble in
Solubility organic solvents like toluene, [1112]

benzene, and chloroform

Vapor Pressure 1 mmHgat118.3 °C [3]

Toxicological Data

Phenanthrene is classified as harmful if swallowed and is an irritant to the skin, eyes, and
respiratory tract.[4][5] It is also very toxic to aquatic life with long-lasting effects.[5]
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Hazard Classification

Description

GHS Pictograms

Acute Toxicity, Oral (Category
4)

Harmful if swallowed.

GHSO07 (Exclamation Mark)

Skin Irritation (Category 2)

Causes skin irritation.

GHSO07 (Exclamation Mark)

Eye Irritation (Category 2A)

Causes serious eye irritation.

GHSO07 (Exclamation Mark)

Specific target organ toxicity —
single exposure (Category 3),

Respiratory tract irritation

May cause respiratory

irritation.

GHSO07 (Exclamation Mark)

Hazardous to the aquatic
environment, acute hazard

(Category 1)

Very toxic to aquatic life.

GHS09 (Environment)

Hazardous to the aquatic
environment, long-term hazard

(Category 1)

Very toxic to aquatic life with

long lasting effects.

GHSO09 (Environment)

Handling and Safety Precautions

Proper handling and storage are critical to minimize exposure and environmental

contamination.

Personal Protective Equipment (PPE)

e Gloves: Chemical-resistant gloves (e.qg., nitrile) are required.

o Eye Protection: Safety glasses or goggles are mandatory.

o Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If working with the solid form where dust may be generated, a

NIOSH-approved respirator is recommended.[3]

Engineering Controls
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» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid compound or preparing stock solutions.

Storage

o Store in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.

o Keep away from oxidizing agents.[3]

Spills and Waste Disposal

o Spills: In case of a spill, avoid generating dust. Moisten the spilled material with a suitable
solvent (e.g., toluene) and collect it with an absorbent material. Place the waste in a sealed,
labeled container for hazardous waste disposal.

» Waste Disposal: Dispose of all waste containing Phenanthrene-13Cz, including contaminated
labware and solutions, as hazardous waste in accordance with local, state, and federal
regulations. Do not dispose of it in the regular trash or down the drain.

Experimental Protocols

The following are detailed methodologies for key experiments involving Phenanthrene-13Ca.

Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of Phenanthrene-13C: for use in various
assays.

Materials:

Phenanthrene-13C: solid

Anhydrous Dimethyl Sulfoxide (DMSO) or other suitable solvent (e.g., toluene, acetone)

Glass vials with Teflon-lined caps

Analytical balance

Vortex mixer
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Procedure:

e Under a chemical fume hood, accurately weigh the desired amount of Phenanthrene-13C:
solid into a clean, dry glass vial.

o Add the appropriate volume of solvent to achieve the desired stock concentration (e.g., 10
mM).

e Securely cap the vial and vortex until the solid is completely dissolved.

o Store the stock solution at -20°C, protected from light.

In Vitro Metabolism Study using Liver Microsomes

Objective: To investigate the metabolism of Phenanthrene-13Cz by liver enzymes.
Materials:

e Pooled human or animal liver microsomes

e Phenanthrene-13C2 stock solution

 NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate
dehydrogenase)

e Phosphate buffer (pH 7.4)
 Incubator/shaking water bath
o Acetonitrile (ice-cold)

e Centrifuge

Procedure:

o Prepare a reaction mixture containing phosphate buffer, liver microsomes, and the NADPH
regenerating system.

e Pre-incubate the mixture at 37°C for 5 minutes.
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« Initiate the reaction by adding Phenanthrene-13Cz from the stock solution to a final
concentration of interest (e.g., 1 uM).

 Incubate at 37°C with gentle shaking for a specified time course (e.g., 0, 5, 15, 30, 60
minutes).

o Terminate the reaction by adding an equal volume of ice-cold acetonitrile.
o Centrifuge the samples to pellet the protein.

o Transfer the supernatant for analysis of metabolites by LC-MS/MS.

Cell Culture Experiment: Assessing Cellular Uptake and
Metabolism

Objective: To determine the uptake and metabolic fate of Phenanthrene-13C: in a cell culture
model.

Materials:

e Cultured cells of interest (e.g., HepG2)
o Complete cell culture medium

e Phenanthrene-13C: stock solution

e Phosphate-buffered saline (PBS)

o Cell scraper

e Methanol (ice-cold)

o Centrifuge

Procedure:

o Seed cells in appropriate culture plates and allow them to adhere and grow to the desired
confluency.
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» Prepare the treatment medium by diluting the Phenanthrene-13C:z stock solution in complete
cell culture medium to the desired final concentration.

» Remove the existing medium from the cells and replace it with the treatment medium.
 Incubate the cells for the desired time points.

o At each time point, aspirate the treatment medium and wash the cells twice with ice-cold
PBS.

e Add ice-cold methanol to the plate to quench metabolic activity and lyse the cells.
o Scrape the cells and collect the cell lysate.
o Centrifuge to pellet cell debris.

e Analyze the supernatant for parent compound and metabolites.

Analysis of Phenanthrene-*3*Cz and its Metabolites by
LC-MS/MS

Objective: To separate and quantify Phenanthrene-13Cz and its metabolites from biological
matrices.

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system

e Tandem mass spectrometer (e.g., triple quadrupole)
Typical LC Conditions:

e Column: C18 reverse-phase column

» Mobile Phase A: Water with 0.1% formic acid

¢ Mobile Phase B: Acetonitrile with 0.1% formic acid
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o Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to elute the
parent compound and its more polar metabolites.

o Flow Rate: Dependent on the column dimensions.

Typical MS/MS Conditions:

« lonization Mode: Electrospray lonization (ESI) in positive or negative mode.
e Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification.

 MRM Transitions: Specific precursor-to-product ion transitions for Phenanthrene-13Cz and its
expected metabolites need to be determined and optimized. The +2 Da mass shift of the
13C2-labeled parent compound and its metabolites will be used to distinguish them from
endogenous or unlabeled compounds.

Visualizations

The following diagrams illustrate key pathways and workflows relevant to Phenanthrene-13C:
research.

General Handling and Experimental Workflow
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Figure 1: General Workflow for Handling and Experimentation with Phenanthrene-13Cz

Click to download full resolution via product page

Caption: General workflow for handling and experimentation with Phenanthrene-13Ca.
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Simplified Metabolic Activation Pathway of
Phenanthrene
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Figure 2: Simplified Metabolic Pathway of Phenanthrene
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Caption: Simplified metabolic activation pathway of Phenanthrene via the diol-epoxide route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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